N-((1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl)-2,4,5-trimethylbenzenesulfonamide

• IUPAC Name: N-[[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl]-2,4,5-trimethylbenzenesulfonamide
• InChI: InChI=1S/C20H25N5O2S/c1-14-10-16(3)19(11-15(14)2)28(26,27)24-13-17-4-8-25(9-5-17)20-18(12-21)22-6-7-23-20/h6-7,10-11,17,24H,4-5,8-9,13H2,1-3H3
• InChI Key: RARXYYIQYFNKIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)NCC2CCN(CC2)C3=NC=CN=C3C#N)C
• Molecular Formula: C20H25N5O2S
• Molecular Weight: 399.5 g/mol

Description

N-((1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl)-2,4,5-trimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C20H25N5O2S and its molecular weight is 399.51. The purity is usually 95%.
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Scientific Research Applications

Quantum Chemical and Molecular Dynamics Studies

Compounds with structural similarities to N-((1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl)-2,4,5-trimethylbenzenesulfonamide have been investigated for their adsorption and corrosion inhibition properties on iron surfaces. Through quantum chemical calculations and molecular dynamics simulations, researchers have explored the global reactivity parameters and adsorption behaviors of these derivatives, demonstrating potential applications in materials science, especially in corrosion prevention of metals (Kaya et al., 2016).

Antagonistic Effects on CCR5 and HIV-1 Inhibition

Methylbenzenesulfonamide derivatives, including structures related to the specified compound, have shown promising results as antagonists for CCR5, a critical receptor in the prevention of human HIV-1 infection. This research highlights their potential in developing new therapeutic agents for HIV-1 prevention (Cheng De-ju, 2015).

Structural and NMR Characterization

Studies on structurally related compounds, such as N-[3-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]propyl]-3-methylbenzenesulfonamide, have provided insights into the solid-state structure and dynamics of these molecules. Single-crystal X-ray and solid-state NMR characterizations offer valuable information on their physicochemical properties, with implications for their application in drug development, particularly in treating dementia (Pawlak et al., 2021).

Anticancer and Antiproliferative Activities

Benzenesulfonylguanidine derivatives, modified with nitrogen-containing heterocycles such as piperidine, have shown significant antiproliferative activity against various human cancer cell lines. This research underscores the therapeutic potential of these compounds in cancer treatment, offering a foundation for further drug development (Pogorzelska et al., 2017).

Synthesis and Pharmacological Applications

The electrophilic cyanation of aryl and heteroaryl bromides using N-cyano-N-phenyl-p-methylbenzenesulfonamide derivatives has been explored for the synthesis of various benzonitriles. This methodology demonstrates the versatility of these compounds in synthesizing pharmaceutical intermediates, showcasing their importance in drug synthesis and development (Anbarasan et al., 2011).